Cas no 109282-37-3 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (endo,endo)- (9CI))

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (endo,endo)- (9CI)
• CAS No: 109282-37-3
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 193865
• PubChem ID: 3065935
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (endo,endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (endo,endo)- (9CI)
• (1R,2S,3R,4S)-1,4-dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• (1R,4S,5R,6S)-1,4-dimethyl-7-oxabicyclo[2.2.1]heptane-5,6-dicarboxylic acid
• 1,4-Dimethyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid (endo,endo)-
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 1,4-dimethyl-, (endo,endo)-
• 109282-37-3
• DTXSID90911075
• rel-(1R,2S,3R,4S)-1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• (1S,2R,3S,4R)-1,4-dimethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

• Inchi： 1S/C10H14O5/c1-9-3-4-10(2,15-9)6(8(13)14)5(9)7(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)/t5-,6+,9-,10+
• InChI Key： LOIACBOKCRBDOQ-YUMGAWCOSA-N
• SMILES： O1[C@@]2(C)CC[C@]1(C)[C@@H](C(=O)O)[C@H]2C(=O)O

Computed Properties

• Exact Mass: 214.084124
• Monoisotopic Mass: 214.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• Exact Mass: 214.084124
• XLogP3: -0.1

Experimental Properties

• Density: 1.425
• Boiling Point: 402.3°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.562